Cas no 26377-29-7 (O,O-Dimethyl Phosphorodithioate Sodium Salt)

• Product Name: O,O-Dimethyl Phosphorodithioate Sodium Salt
• CAS No: 26377-29-7
• MF: C₂H₆NaO₂PS₂
• MW: 180.161369800568
• CID: 252441
• PubChem ID: 23683120
• Update Time: 2025-08-03

O,O-Dimethyl Phosphorodithioate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-dimethyl ester, sodium salt (1:1)
• O,O-Dimethyl dithiophosphate sodium salt
• dithiophosphoric acid O,O'-dimethyl ester, sodium salt
• EINECS 247-636-7
• Methyl sodium phosphorodithioate (6CI,7CI)
• O,O-Dimethyldithiofosforecnan sodny [Czech]
• O,O-Dimethylester phosphorodithioc acid sodium salt
• Phosphorodithioic acid, O,O-dimethyl ester, sodium salt
• Sodium dimethyl dithiophosphate
• Sodium dimethyl phosphorodithioate
• Sodium O,O-
• Sodium O,O-dimethyl dithiophosphate
• NDBRRRXCHZEEMS-UHFFFAOYSA-M
• DTXSID1027897
• E5-phosphane
• O,O-Dimethyldithiofosforecnan sodny
• sodium;dimethoxy-sulfanylidene-sulfido-
• 26377-29-7
• SCHEMBL5933957
• EN300-6764302
• Sodium O,O-dimethyl phosphorodithioate
• AKOS024255874
• SODIUM O,O-DIMETHYL SULFANIDYLPHOSPHONOTHIOATE
• sodium;dimethoxy-sulfanylidene-sulfido-lambda5-phosphane
• Phosphorodithioic acid, O,O-dimethyl ester, sodium salt (1:1)
• AM84933
• NS00084678
• Methyl sodium phosphorodithioate
• O,O-Dimethyl Phosphorodithioate Sodium Salt

• Inchi： 1S/C2H7O2PS2.Na/c1-3-5(6,7)4-2;/h1-2H3,(H,6,7);/q;+1/p-1
• InChI Key： NDBRRRXCHZEEMS-UHFFFAOYSA-M
• SMILES： [S-]P(OC)(OC)=S.[Na+]

Computed Properties

• Exact Mass: 179.94458
• Monoisotopic Mass: 179.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6A^2

Experimental Properties

• Melting Point: NA
• Boiling Point: 194.1°C at 760 mmHg
• Flash Point: 71.2°C
• Solubility: Methanol; Water; DMSO;
• PSA: 18.46
• LogP: 1.70120

O,O-Dimethyl Phosphorodithioate Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on O,O-Dimethyl Phosphorodithioate Sodium Salt

O,O-Dimethyl Phosphorodithioate Sodium Salt: A Comprehensive Overview

O,O-Dimethyl Phosphorodithioate Sodium Salt, also known by its CAS number CAS No. 26377-29-7, is a significant compound in the field of organic chemistry. This compound, with the molecular formula C4H10NaO2PS2, is widely recognized for its role in various industrial and agricultural applications. Recent studies have highlighted its potential in enhancing crop productivity and pest control mechanisms, making it a subject of interest for researchers and industry professionals alike.

The structure of O,O-Dimethyl Phosphorodithioate Sodium Salt consists of a central phosphorus atom bonded to two sulfur atoms, two methyl groups, and a sodium ion. This unique arrangement contributes to its stability and reactivity under different environmental conditions. The compound's ability to form stable complexes with metal ions has been extensively studied, particularly in the context of its application as a chelating agent in agricultural formulations.

Recent advancements in analytical chemistry have enabled precise determination of the physical properties of this compound. For instance, studies conducted using high-resolution mass spectrometry have confirmed its molecular weight and structural integrity. Additionally, research into its thermodynamic properties has revealed that it exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard atmospheric pressure.

In terms of applications, O,O-Dimethyl Phosphorodithioate Sodium Salt is primarily used as an intermediate in the synthesis of organophosphorus compounds. Its role as a precursor in the production of pesticides and herbicides has been well-documented. Recent studies have explored its efficacy in controlling agricultural pests such as aphids and beetles, with results indicating significant reduction in crop damage when applied at optimal concentrations.

The environmental impact of this compound has also been a focal point of recent research. Studies conducted under controlled laboratory conditions have assessed its biodegradability and persistence in soil and water systems. Findings suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in the environment. However, further research is required to fully understand its long-term ecological effects.

From a toxicological perspective, O,O-Dimethyl Phosphorodithioate Sodium Salt has been classified as moderately toxic based on acute exposure studies in laboratory animals. Research indicates that ingestion or inhalation can lead to neurological symptoms in high doses; however, these effects are reversible upon cessation of exposure. Regulatory agencies have established strict guidelines for its safe handling and application to ensure minimal risk to human health and the environment.

In conclusion, O,O-Dimethyl Phosphorodithioate Sodium Salt remains a critical compound in various industrial and agricultural sectors due to its versatile properties and wide-ranging applications. As scientific understanding continues to evolve, particularly through advancements in analytical techniques and environmental assessment methodologies, this compound is expected to play an even more pivotal role in sustainable agricultural practices.